![molecular formula C13H10Cl2N2O B3049291 1-(3,4-Dichlorophenyl)-3-phenylurea CAS No. 2008-73-3](/img/structure/B3049291.png)
1-(3,4-Dichlorophenyl)-3-phenylurea
Overview
Description
The compound “1-(3,4-Dichlorophenyl)-3-phenylurea” belongs to the class of urea derivatives. Urea derivatives are widely used in the pharmaceutical industry and have various biological activities. The presence of the 3,4-dichlorophenyl group might suggest that this compound could have interesting biological properties, as dichlorophenyl groups are often seen in biologically active compounds .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a urea core with a 3,4-dichlorophenyl group on one side and a phenyl group on the other. The dichlorophenyl group would likely cause the molecule to be somewhat polar .Chemical Reactions Analysis
As a urea derivative, this compound would likely undergo reactions similar to other ureas. This could include hydrolysis under acidic or basic conditions to form amines and isocyanates .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not known as this compound doesn’t appear to have been synthesized or studied .Scientific Research Applications
Bioremediation Technology
1-(3,4-Dichlorophenyl)-3-phenylurea, a phenylurea herbicide, has been a focus in bioremediation research. Studies demonstrate its enhanced mineralization using cyclodextrin-based bioremediation technology. This involves the formation of inclusion complexes in solution, significantly improving the bioavailability of the herbicide in contaminated soils and facilitating complete biodegradation (Villaverde et al., 2012).
Degradation and Mineralization
Research on the rapid mineralization of this herbicide in pure culture and within bacterial consortia has been pivotal. Strains like Arthrobacter globiformis and Variovorax sp. have been utilized to effectively degrade and mineralize the herbicide, highlighting potential for remediation of soil and water contaminated with it and similar compounds (Sørensen et al., 2008).
Herbicide Transformation in Water Treatment
The transformation of phenylurea herbicides, including this compound, during drinking water treatment has been studied. These transformations, particularly under different pH conditions, are essential for understanding the fate of these herbicides in potable water supplies (Chusaksri et al., 2012).
Environmental Toxicity and Degradation
Investigations into the environmental toxicity and degradation pathways of this herbicide have been conducted. Studies using electrochemical advanced oxidation processes demonstrate the formation of toxic metabolites during degradation, providing insights into the environmental impact and potential risks associated with its use (Oturan et al., 2008).
Soil Microbial Degradation
The degradation of this compound in soils, especially those cultivated with sugarcane and impacted by the herbicide, has been studied. Bacterial species such as Bacillus, Vagococcus, and Burkholderia have shown the ability to degrade the herbicide, indicating the potential of these microorganisms in soil bioremediation (Ngigi et al., 2011).
Future Directions
Mechanism of Action
Target of Action
The primary target of 1-(3,4-Dichlorophenyl)-3-phenylurea, also known as DCMU (3-(3,4-dichlorophenyl)-1,1-dimethylurea), is the photosystem II in the photosynthetic electron transport chain . This compound specifically inhibits photosynthesis by blocking the Q_B plastoquinone binding site of photosystem II .
Mode of Action
DCMU interacts with its target by disallowing the electron flow from photosystem II to plastoquinone . This interruption in the photosynthetic electron transport chain reduces the ability of the plant to convert light energy into chemical energy (ATP and reductant potential) .
Result of Action
The molecular and cellular effects of DCMU’s action result in the inhibition of photosynthesis. This leads to a decrease in the production of ATP and reductant potential, which are crucial for the plant’s growth and survival .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of DCMU. For instance, light intensity can affect the rate of photosynthesis and thus the impact of DCMU . Additionally, the compound’s stability and efficacy can be influenced by factors such as temperature and pH.
Biochemical Analysis
Biochemical Properties
It is known that the compound has a similar structure to 3,4-Dichlorophenyl isocyanate, which is used as a chemical intermediate and in organic synthesis
Cellular Effects
Studies on similar compounds suggest that they may have significant effects on various types of cells and cellular processes
Molecular Mechanism
It is known that similar compounds, such as DCMU (3-(3,4-dichlorophenyl)-1,1-dimethylurea), inhibit photosynthesis by blocking the Q B plastoquinone binding site of photosystem II
Properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-phenylurea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O/c14-11-7-6-10(8-12(11)15)17-13(18)16-9-4-2-1-3-5-9/h1-8H,(H2,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYLEGFGULSHPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80290669 | |
Record name | 1-(3,4-dichlorophenyl)-3-phenylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80290669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2008-73-3 | |
Record name | NSC149436 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149436 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC70258 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=70258 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(3,4-dichlorophenyl)-3-phenylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80290669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3,4-DICHLOROPHENYL)-3-PHENYLUREA | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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